Cas no 625-86-5 (2,5-Dimethylfuran)

2,5-Dimethylfuran Properties

Names and Identifiers

• 2,5-Dimethylfuran
• 2,5-dimethyl-fura
• FEMA 4106
• DIMETHYL FURAN
• Furan, 2,5-dimethyl-
• 2,5diMethylturan
• 1,5-Dimethylfurane
• 2,4-DIMETHOXYTHIOPHENOL
• 2,5-dimethylylfuran
• EINECS 210-914-3
• Furan,2,5-dimethyl
• +Expand

• MDL： MFCD00003250
• InChIKey： GSNUFIFRDBKVIE-UHFFFAOYSA-N
• Inchi： 1S/C6H8O/c1-5-3-4-6(2)7-5/h3-4H,1-2H3
• SMILES： CC1=CC=C(C)O1
• BRN： 106449

Computed Properties

• Exact Mass: 96.05750
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 96.058
• Heavy Atom Count: 7
• Complexity: 53.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• LogP: 1.89640
• PSA: 13.14000
• Refractive Index: n20/D 1.441(lit.)
• Water Partition Coefficient: Slightly miscible with water. Miscible with ethanol and fats.
• Boiling Point: 92-94 °C(lit.)
• Melting Point: −62 °C (lit.)
• Flash Point: Fahrenheit: 44.6 ° f
  Celsius: 7 ° c
  
• FEMA: 3282
• Color/Form: Colorless to light yellow liquid.
• Solubility: Soluble in ethanol \ ether \ acetone \ chloroform and benzene, insoluble in water
• Density: 0.903 g/mL at 25 °C(lit.)

2,5-Dimethylfuran Security Information

• Symbol: GHS02 GHS07
• RTECS：LU0875000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225,H302
• Warning Statement： P210
• Prompt：dangerous
• Storage Condition：Store long-term at -20°C
• PackingGroup：II
• Risk Phrases： 11-22
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：8

2,5-Dimethylfuran Customs Data

• HS CODE：29321900
• Customs Data：

  China Customs Code:

  29321900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds